molecular formula C21H21NO2 B15460094 Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- CAS No. 61293-92-3

Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]-

Cat. No.: B15460094
CAS No.: 61293-92-3
M. Wt: 319.4 g/mol
InChI Key: OSHJDUFZZBSUAB-UHFFFAOYSA-N
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Description

Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- is a useful research compound. Its molecular formula is C21H21NO2 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- (CAS No. 12219793) is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides an in-depth exploration of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

  • Molecular Formula : C21H21NO2
  • Molecular Weight : 319.4 g/mol
  • Structure : The compound features an acetamide functional group attached to a 2-methylphenyl moiety and a 2-(2-naphthalenyloxy)ethyl group.

The biological activity of Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- is primarily attributed to its interaction with various cellular pathways:

  • Inhibition of Cancer Cell Proliferation : Studies have shown that compounds similar to Acetamide can induce apoptosis in cancer cells by targeting specific signaling pathways such as the Ras pathway. For instance, Oncrasin compounds have demonstrated the ability to suppress tumor growth in xenograft models without causing significant toxicity .
  • Modulation of NF-kB Activity : The compound may also influence the NF-kB signaling pathway, which is crucial for regulating immune responses and cell survival. Inhibition of this pathway can lead to decreased inflammation and reduced cancer cell survival .
  • Synthetic Lethality : Research indicates that the compound may exhibit synthetic lethality in cells with specific genetic backgrounds, particularly those with mutations in Ras-related pathways. This opens avenues for targeted cancer therapies .

Pharmacological Effects

The pharmacological profile of Acetamide, N-(2-methylphenyl)-N-[2-(2-naphthalenyloxy)ethyl]- includes:

  • Antitumor Activity : In vitro studies have demonstrated that the compound can effectively reduce the viability of various cancer cell lines, suggesting its potential as an anticancer agent.
  • Anti-inflammatory Properties : By modulating NF-kB activity, the compound may also exert anti-inflammatory effects, which could be beneficial in treating conditions characterized by chronic inflammation.

Case Studies

Several case studies highlight the efficacy of Acetamide derivatives in clinical settings:

  • Study on Cancer Cell Lines : A study investigated the effects of various acetamide derivatives on human cancer cell lines and found that those with naphthalene moieties exhibited significant cytotoxic effects, leading to apoptosis through caspase activation .
  • Animal Models : In vivo experiments using animal models have shown that treatment with acetamide derivatives resulted in reduced tumor size and prolonged survival rates in treated groups compared to controls .

Data Summary

PropertyValue
CAS Number12219793
Molecular FormulaC21H21NO2
Molecular Weight319.4 g/mol
Biological ActivityAntitumor, Anti-inflammatory

Properties

CAS No.

61293-92-3

Molecular Formula

C21H21NO2

Molecular Weight

319.4 g/mol

IUPAC Name

N-(2-methylphenyl)-N-(2-naphthalen-2-yloxyethyl)acetamide

InChI

InChI=1S/C21H21NO2/c1-16-7-3-6-10-21(16)22(17(2)23)13-14-24-20-12-11-18-8-4-5-9-19(18)15-20/h3-12,15H,13-14H2,1-2H3

InChI Key

OSHJDUFZZBSUAB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1N(CCOC2=CC3=CC=CC=C3C=C2)C(=O)C

Origin of Product

United States

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